Cas no 1807310-18-4 (4-Cyano-5-fluoronicotinic acid)

• Product Name: 4-Cyano-5-fluoronicotinic acid
• CAS No: 1807310-18-4
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• CID: 4903785
• Update Time: 2025-11-02

4-Cyano-5-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-fluoronicotinic acid

• Inchi： 1S/C7H3FN2O2/c8-6-3-10-2-5(7(11)12)4(6)1-9/h2-3H,(H,11,12)
• InChI Key： BHCVAQUJTPNPNX-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 0.2
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-5-fluoronicotinic acid

Comprehensive Analysis of 4-Cyano-5-fluoronicotinic acid (CAS No. 1807310-18-4): Properties, Applications, and Industry Trends

4-Cyano-5-fluoronicotinic acid (CAS No. 1807310-18-4) is a fluorinated nicotinic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyano (-CN) and fluoro (-F) functional groups, serves as a versatile building block in organic synthesis. Its molecular structure combines the reactivity of a nicotinic acid scaffold with the electronic effects of fluorine substitution, making it valuable for designing bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and metabolically stable intermediates, aligning with the growing demand for precision therapeutics.

The surge in interest around fluorinated heterocycles like 4-Cyano-5-fluoronicotinic acid correlates with trends in drug discovery optimization. Researchers frequently search for "fluorine in medicinal chemistry" or "nicotinic acid derivatives applications," reflecting the compound’s relevance. Its CAS No. 1807310-18-4 is often queried alongside "synthetic routes for fluorinated pyridines" and "bioisosteric replacements in lead optimization," underscoring its utility in addressing challenges like metabolic stability and binding affinity.

From a synthetic perspective, 4-Cyano-5-fluoronicotinic acid exhibits unique reactivity due to its electron-withdrawing cyano group and fluorine-induced polarization. These features enable selective modifications at the 2- and 6-positions of the pyridine ring, a topic frequently explored in "regioselective functionalization" studies. The compound’s crystalline purity and solubility profile are also critical for formulation scientists, as evidenced by searches for "fluorinated API intermediates" and "salt selection strategies."

Environmental and regulatory considerations further elevate the importance of 4-Cyano-5-fluoronicotinic acid. With increasing scrutiny on green chemistry, researchers seek "sustainable fluorination methods" and "biodegradable nicotinic acid analogs." The compound’s potential in crop protection agents also aligns with queries like "fluorinated pesticides development," though applications must comply with evolving REACH and FDA guidelines.

Analytical characterization of CAS No. 1807310-18-4 typically involves HPLC-UV/MS for purity assessment and NMR spectroscopy to confirm substitution patterns. These methods address common user questions such as "how to analyze fluorinated pyridine derivatives" and "quality control for pharmaceutical intermediates." The compound’s thermal stability (often studied via DSC-TGA) is another trending topic, particularly for process chemists optimizing large-scale synthesis.

In conclusion, 4-Cyano-5-fluoronicotinic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its CAS No. 1807310-18-4 represents not just a chemical identifier but a gateway to advancements in targeted drug delivery, agrochemical sustainability, and material science. As industry priorities shift toward selective fluorination and atom-efficient synthesis, this compound’s role is poised to expand, answering the demand for solutions that balance efficacy, safety, and environmental responsibility.